N'-(6-chloropyridin-2-yl)-2-methylbenzohydrazide
Overview
Description
N'-(6-chloropyridin-2-yl)-2-methylbenzohydrazide is a useful research compound. Its molecular formula is C13H12ClN3O and its molecular weight is 261.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Molecular Synthesis and Structural Analysis
Research demonstrates the synthesis and characterization of various pyridine-based hydrazone derivatives, including compounds similar to N'-(6-chloropyridin-2-yl)-2-methylbenzohydrazide. These derivatives have been synthesized using ultrasonication, with their structures confirmed by spectral analysis and X-ray crystallography. Investigations into the molecular geometry, nonlinear optical properties, and intermolecular hydrogen bonding networks have been conducted, offering valuable insights into the material's architecture and potential applications in molecular science (Khalid et al., 2021).
2. Antimicrobial and Biological Activity
Various derivatives of pyridine and fused pyridine, including those structurally related to this compound, have been synthesized and evaluated for antimicrobial and biological activities. These studies include the synthesis of pharmaceutically important compounds and assessments of their efficacy against various microbial strains, indicating the significant potential of these compounds in medicinal chemistry and drug development (Amir et al., 2009), (Tok et al., 2022).
3. Ligand-Protein Interactions and Photovoltaic Efficiency
Investigations into the spectroscopic properties and quantum mechanical studies of benzothiazolinone acetamide analogs structurally similar to this compound have been conducted. These studies include analyzing ligand-protein interactions and the potential of these compounds in dye-sensitized solar cells. The findings offer perspectives on the versatility of these compounds in biological and renewable energy applications (Mary et al., 2020).
Properties
IUPAC Name |
N'-(6-chloropyridin-2-yl)-2-methylbenzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O/c1-9-5-2-3-6-10(9)13(18)17-16-12-8-4-7-11(14)15-12/h2-8H,1H3,(H,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUCNIOOBJRLDKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NNC2=NC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.